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Compound of Interest

Compound Name: Ciliobrevin D

Cat. No.: B606689 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety information and detailed procedures for the proper

disposal of Ciliobrevin D, a cell-permeable and reversible inhibitor of the AAA+ ATPase motor

cytoplasmic dynein. Adherence to these guidelines is essential to ensure personnel safety and

environmental protection. Ciliobrevin D is utilized in research to inhibit Hedgehog (Hh)

signaling and primary cilia formation.[1][2][3]

Key Chemical and Safety Data
Proper handling and disposal of Ciliobrevin D require an understanding of its chemical and

physical properties, as well as its hazard classifications. The following table summarizes key

quantitative data for this compound.
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Property Value Source

Molecular Formula C₁₇H₈Cl₃N₃O₂ [4]

Molecular Weight 392.62 g/mol [2]

Appearance Orange powder

Solubility Soluble in DMSO (2.5 mg/mL)

Storage Temperature -20°C [5]

Storage Class 11 (Combustible Solids) [5]

Water Hazard Class (WGK)
WGK 3 (Highly hazardous to

water)
[5]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Ciliobrevin D. This

procedure is based on its classification as a combustible solid and a substance highly

hazardous to water.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

2. Waste Identification and Segregation:

Solid Waste: Unused or expired Ciliobrevin D powder should be collected in a clearly

labeled hazardous waste container. Do not mix with other chemical waste unless

compatibility is confirmed.

Contaminated Materials: All materials that have come into contact with Ciliobrevin D, such

as pipette tips, centrifuge tubes, and gloves, should be considered contaminated and

disposed of as hazardous solid waste.

Liquid Waste (DMSO solution): Solutions of Ciliobrevin D in DMSO should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not dispose of

down the drain.
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3. Waste Collection and Storage:

Use only approved, leak-proof containers for hazardous waste.

Label containers clearly with "Hazardous Waste," the name "Ciliobrevin D," and the primary

hazard(s) (e.g., "Combustible Solid," "Toxic").

Store waste containers in a designated, well-ventilated, and secure area away from heat

sources and incompatible materials.

4. Disposal:

All waste containing Ciliobrevin D must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ciliobrevin D.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b606689?utm_src=pdf-body
https://www.benchchem.com/product/b606689?utm_src=pdf-body
https://www.benchchem.com/product/b606689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Identification & Segregation

Waste Collection

Temporary Storage

Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid Ciliobrevin D &
Contaminated Materials

Handle Waste

Ciliobrevin D Solutions
(e.g., in DMSO)

Handle Waste

Labeled Hazardous
Solid Waste Container

Collect In

Labeled Hazardous
Liquid Waste Container

Collect In

Designated & Secure
Waste Storage Area

Contact EHS or Licensed
Hazardous Waste Vendor

Arrange Pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ciliobrevin D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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